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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596059

The proper disposal of Enhydrin chlorohydrin, a halogenated organic compound, is a critical
aspect of laboratory safety and environmental responsibility. Due to its likely classification as a
hazardous substance, adherence to stringent disposal protocols is essential to mitigate risks to
researchers and prevent environmental contamination. This guide provides comprehensive,
step-by-step procedures for the safe handling and disposal of Enhydrin chlorohydrin waste in
a laboratory setting.

Immediate Safety Protocols & Waste Handling

Before handling Enhydrin chlorohydrin in any form, it is imperative to consult the specific
Safety Data Sheet (SDS) for detailed safety information. In the absence of a specific SDS, the
following general precautions for highly toxic, halogenated organic compounds should be
strictly followed.

Personal Protective Equipment (PPE):

e Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).
o Eye Protection: Use chemical safety goggles and a face shield.

o Lab Coat: A chemically resistant lab coat is mandatory.

o Respiratory Protection: Work in a well-ventilated chemical fume hood. If there is a risk of
aerosol generation, a respirator may be necessary.
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Waste Segregation and Storage:

Designated Waste Container: Collect all Enhydrin chlorohydrin waste in a dedicated,
properly labeled, and leak-proof container with a screw-top cap.[1][2] The container must be
compatible with the chemical.

Halogenated Waste Stream: This waste must be segregated as "halogenated organic
waste."[1][2][3] Do not mix with non-halogenated solvents or other waste streams, as this
can complicate and increase the cost of disposal.[2]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Enhydrin chlorohydrin," and any other components in the waste
stream.[1]

Storage: Store the waste container in a cool, dry, well-ventilated area, away from
incompatible materials such as strong acids, bases, and oxidizing agents.[1] The storage
area should have secondary containment to prevent spills.

Step-by-Step Disposal Procedure

Waste Collection:

o Carefully transfer all waste containing Enhydrin chlorohydrin, including contaminated
consumables (e.g., pipette tips, paper towels), into the designated halogenated organic
waste container.

o For containers that held the pure substance, the first rinse with a suitable solvent should
be collected as hazardous waste.[4] For highly toxic chemicals, the first three rinses must
be collected.[4]

Container Management:

o Keep the waste container securely closed at all times, except when adding waste.[1]

o Do not overfill the container; leave adequate headspace to allow for expansion.

Arrange for Professional Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.

o Provide them with a complete and accurate description of the waste.

o Under no circumstances should Enhydrin chlorohydrin or its waste be disposed of down
the drain or in regular trash.[1][2]

Quantitative Data Summary

Due to the lack of specific data for Enhydrin chlorohydrin, this table provides general
information for halogenated organic compounds.

Property Value / Information
Chemical Classification Halogenated Organic Compound
Physical State Likely a solid or liquid at room temperature.

High acute toxicity (oral, dermal, inhalation),
Primary Hazards potential for serious eye damage, flammable

liquid and vapor.[5]

) ) Strong acids, bases, metals, and oxidizing
Incompatible Materials
agents.

Thermal decomposition may produce toxic
gases such as carbon monoxide, carbon

Hazardous Decomposition o )
dioxide, phosgene, and hydrogen chloride gas.

[6]

Incineration at a licensed hazardous waste

Disposal Method -
facility.[2][3]

Experimental Protocols

There are no standard experimental protocols for the neutralization or in-lab treatment of
Enhydrin chlorohydrin. Due to its likely high toxicity and the hazardous nature of its potential

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15596059?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/product/b15596059?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/23000?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethanol
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b15596059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

decomposition products, such procedures should not be attempted. The only approved method
of disposal is through a licensed hazardous waste management company.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Enhydrin
chlorohydrin.
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Caption: Disposal Workflow for Enhydrin Chlorohydrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. braun.matse.illinois.edu [braun.matse.illinois.edul]

e 2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

e 3. bucknell.edu [bucknell.edu]

e 4. policies.dartmouth.edu [policies.dartmouth.edu]

» 5. sigmaaldrich.com [sigmaaldrich.com]

e 6. 2-Chloroethanol | CICH2CH20H | CID 34 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Enhydrin Chlorohydrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596059#enhydrin-chlorohydrin-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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